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Compound of Interest

Compound Name: Dihydrojasmone

Cat. No.: B1670601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydrojasmone, a valuable fragrance component with a characteristic fruity and floral aroma,

is synthesized through a variety of methods.[1][2] One of the most efficient and classic

approaches is the intramolecular aldol condensation of 2,5-undecanedione. This reaction

involves the formation of a five-membered ring, a thermodynamically favored process, to yield

the α,β-unsaturated ketone, 3-methyl-2-pentyl-2-cyclopenten-1-one, commonly known as

dihydrojasmone.[1] This application note provides detailed protocols and quantitative data for

this synthesis, aimed at researchers and professionals in the fields of organic synthesis and

fragrance chemistry. The intramolecular aldol condensation is a robust and scalable method for

the preparation of this important fragrance ingredient.

Data Presentation
The following table summarizes the quantitative data from various reported protocols for the

synthesis of dihydrojasmone via the intramolecular aldol condensation of 2,5-undecanedione.
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Parameter
Protocol 1 (Organic
Syntheses)

Protocol 2

Starting Material 2,5-Undecanedione 2,5-Undecanedione

Base Sodium Hydroxide (NaOH) 2% aqueous NaOH

Solvent Water/Ethanol Water/Ethanol

Reactant Molar Ratio 1.25 : 1 (Diketone : Base) Not specified

Reaction Temperature Reflux Reflux

Reaction Time 6 hours 6 hours

Yield
Not explicitly stated for this

step
87%

Reference

Organic Syntheses, Coll. Vol.

6, p.783 (1988); Vol. 56, p.49

(1977)

Synthetic Communications,

8(2), 103-107 (1978)

Experimental Protocols
Protocol 1: Synthesis of Dihydrojasmone using Sodium
Hydroxide
This protocol is adapted from a well-established procedure in Organic Syntheses.

Materials:

2,5-Undecanedione

Sodium Hydroxide (NaOH)

Ethanol

Water

Round-bottomed flask
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Reflux condenser

Heating mantle

Separatory funnel

Standard laboratory glassware

Procedure:

A solution of 16.0 g (0.4 mol) of sodium hydroxide in 800 mL of water and 200 mL of ethanol

is prepared in a 2000-mL round-bottomed flask.

To this solution, 92.1 g (0.5 mol) of 2,5-undecanedione is added.

The mixture is heated to reflux with stirring for 6 hours.

After cooling to room temperature, the reaction mixture is transferred to a separatory funnel.

The organic layer is separated, and the aqueous layer is extracted with a suitable organic

solvent (e.g., diethyl ether or dichloromethane).

The combined organic extracts are washed with water and then with a saturated sodium

chloride solution.

The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate.

The solvent is removed under reduced pressure using a rotary evaporator.

The crude dihydrojasmone can be purified by vacuum distillation.

Protocol 2: Alternative Synthesis of Dihydrojasmone
This protocol provides a slightly different scale and work-up procedure.

Materials:

2,5-Undecanedione
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2% aqueous Sodium Hydroxide (NaOH) solution

Ethanol

Standard laboratory glassware for reflux and extraction

Procedure:

A mixture of 500 mg (2.72 mmol) of 2,5-undecanedione, 13 mL of 2% aqueous NaOH, and 4

mL of ethanol is prepared in a round-bottomed flask.

The mixture is refluxed with stirring for 6 hours.

After the reaction is complete, the mixture is cooled and subjected to a standard work-up

procedure, which typically involves dilution with water and extraction with an organic solvent.

The combined organic layers are dried and the solvent is evaporated to yield the product.

Purification can be achieved by distillation, for example, using a Kugelrohr apparatus.

Reaction Pathway and Logic
The intramolecular aldol condensation of 2,5-undecanedione proceeds through a series of

equilibrium steps. The reaction is initiated by the deprotonation of an α-carbon to form an

enolate, which then acts as a nucleophile, attacking the other carbonyl group within the same

molecule. This cyclization is followed by dehydration to yield the final α,β-unsaturated ketone.

The formation of a five-membered ring is thermodynamically more favorable than the

alternative formation of a highly strained three-membered ring.
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Caption: Intramolecular aldol condensation of 2,5-undecanedione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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